Cas no 1369154-32-4 (7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 1369154-32-4
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD22064228
• CID: 1089040
• PubChem ID: 71721368
• Update Time: 2025-05-23

7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline
• 6-chloro-4-methyl-2,3-dihydro-1H-quinoxaline
• SCHEMBL22050043
• 1369154-32-4
• DTXSID80856966
• AKOS019067943
• G44334
• EN300-322907

• MDL： MFCD22064228
• Inchi： 1S/C9H11ClN2/c1-12-5-4-11-8-3-2-7(10)6-9(8)12/h2-3,6,11H,4-5H2,1H3
• InChI Key： LKLTVMLJYSEUSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)CCN2

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline

7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline: A Comprehensive Overview

7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline, also known by its CAS No. 1369154-32-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoxaline family of heterocyclic compounds, which are known for their unique structural properties and diverse applications. The molecule features a chlorinated substituent at the 7-position and a methyl group at the 1-position of the tetrahydroquinoxaline ring system. These structural features contribute to its distinctive chemical behavior and potential biological activity.

The synthesis of 7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed various methodologies to construct this compound efficiently. One common approach involves the use of coupling reactions or ring-closing strategies to form the tetrahydroquinoxaline core. The introduction of the chlorine and methyl groups is typically achieved through substitution or alkylation reactions. The optimization of these steps has been a focus of recent studies to enhance yield and purity.

The structural uniqueness of CAS No. 1369154-32-4 makes it an interesting candidate for exploring its potential applications in drug discovery and material science. In recent years, there has been growing interest in quinoxaline derivatives as potential therapeutic agents due to their ability to interact with various biological targets. For instance, studies have shown that certain quinoxaline derivatives exhibit anti-inflammatory and antioxidant properties. The presence of the chlorine atom in this compound may further modulate its bioactivity by influencing its solubility and binding affinity.

From a pharmacological perspective, 7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline has been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent research has highlighted its ability to inhibit key enzymes associated with these conditions. For example, studies have demonstrated that this compound can modulate acetylcholinesterase activity without causing significant toxicity to neuronal cells. These findings suggest that it may serve as a lead compound for developing more effective treatments.

In addition to its therapeutic potential, CAS No. 1369154-32-4 has also been explored for its applications in material science. Its rigid structure and conjugated system make it a promising candidate for use in organic electronics. Researchers have investigated its ability to act as a semiconductor material in thin-film transistors (TFTs). Preliminary results indicate that this compound exhibits favorable electronic properties suitable for such applications.

The study of 7-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline continues to evolve with advancements in analytical techniques and computational modeling tools. For instance, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding further experimental work aimed at optimizing its properties for specific applications.

In conclusion, CAS No. 1369154-32-4, or 7-Chloro-1-methyl-1, , represents a versatile compound with significant potential across multiple scientific domains. Its unique structure and promising biological activity make it an attractive target for further research. As our understanding of this compound deepens, witnessing breakthroughs in both medicine and materials science is anticipated. This underscores the importance of continued exploration into the properties and applications of CAS No. .